Selective fluorimetric recognition of dihydrogen phosphate over chloride anions by a novel ruthenium(II) bipyridyl receptor complex
Analytical Communications Pub Date: DOI: 10.1039/AC9963300365
Abstract
A novel ruthenium(II) tris(bipyridyl) receptor complex has been prepared and shown by 1H NMR and fluorescence emission spectroscopy to exhibit exclusive selectivity for the dihydrogen phosphate anion in preference to chloride.
Recommended Literature
- [1] Synthesis, crystal structures, and luminescence properties of seven tripodal imidazole-based Zn/Cd(ii) coordination polymers induced by tricarboxylates†
- [2] Studies on the analytical chemistry of hafnium and zirconium. Part I. A review of methods for the determination of hafnium and zirconium in admixture
- [3] Click chemistry-assisted synthesis of triazolo linked podophyllotoxin conjugates as tubulin polymerization inhibitors†
- [4] Photometric determination of cationic surfactants
- [5] Experimental and computational study of the exchange interaction between the V(iii) centers in the vanadium-cyclal dimer†
- [6] CO2 formation mechanism in Fischer–Tropsch synthesis over iron-based catalysts: a combined experimental and theoretical study†
- [7] Front cover
- [8] Back cover
- [9] Weaving an infinite 3-D supramolecular network via AuI⋯AuIII aurophilicity and C–H⋯Cl hydrogen bonding†
- [10] Front cover
Journal Name：Analytical Communications
Research Products
-
CAS no.: 12025-32-0
